1-((5-Iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane hydrochloride

• CAS No.: 110448-33-4
• Product Name: 1-((5-Iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane hydrochloride
• Molecular Formula: C15H18ClIN2O2S
• Molecular Weight: 452.7 g/mol
• IUPAC Name: 1-(5-iodonaphthalen-1-yl)sulfonyl-1,4-diazepane;hydrochloride
• Standard InChI: InChI=1S/C15H17IN2O2S.ClH/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18;/h1-2,4-7,17H,3,8-11H2;1H
• Standard InChIKey: KDDALCDYHZIZMH-UHFFFAOYSA-N
• SMILES: C1CNCCN(C1)S(=O)(=O)C2=CC=CC3=C2C=CC=C3I.Cl
• Canonical SMILES: C1CNCCN(C1)S(=O)(=O)C2=CC=CC3=C2C=CC=C3I.Cl
• Appearance: Solid powder
• Description: ML-7 is a MLCK inhibitor. ML-7 inhibits smooth muscle myosin light chain kinase (MLCK) with a Ki value of 0.3 µM. ML-7 amplifies the quinocetone-induced cell death through akt and MAPK-mediated apoptosis on HepG2 cell line. ML-7 inhibits exocytosis of superoxide-producing intracellular compartments in human neutrophils stimulated with phorbol myristate acetate in a myosin light chain kinase-independent manner.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(5-iodonaphthalene-1-sulfonyl)-1H-hexahydro-1,4-diazepine hydrochloride; 5-iodonaphthalene-1-sulfonyl homopiperazine; ML 7; ML-7; ML7 compound
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Myosin IIB and F-actin control apical vacuolar morphology and histamine-induced trafficking of H-K-ATPase-containing tubulovesicles in gastric parietal cells. Am J Physiol Gastrointest Liver Physiol. 2014 Apr 15;306(8):G699-710. doi: 10.1152/ajpgi.00316.2013. PubMed PMID: 24578340; PubMed Central PMCID: PMC3989701.; 12: Rossi JL, Todd T, Bazan NG, Belayev L. Inhibition of Myosin light-chain kinase attenuates cerebral edema after traumatic brain injury in postnatal mice. J Neurotrauma. 2013 Oct 1;30(19):1672-9. doi: 10.1089/neu.2013.2898. PubMed PMID: 23984869; PubMed Central PMCID: PMC3787387.; 13: Bil-Lula I, Lin HB, Biały D, Wawrzyńska M, Diebel L, Sawicka J, Woźniak M, Sawicki G. Subthreshold nitric oxide synthase inhibition improves synergistic effects of subthreshold MMP-2/MLCK-mediated cardiomyocyte protection from hypoxic injury. J Cell Mol Med. 2016 Jun;20(6):1086-94. doi: 10.1111/jcmm.12827. 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Differential effects of myosin light chain kinase inhibition on contractility, force development and myosin light chain 20 phosphorylation of rat cervical and thoracic duct lymphatics. J Physiol. 2011 Nov 15;589(Pt 22):5415-29. doi: 10.1113/jphysiol.2011.218446. PubMed PMID: 21930597; PubMed Central PMCID: PMC3240881.
• PubChem Compound: 9803932
• Last Modified: Nov 11 2021